(2R)-2-but-3-enyloxirane
Overview
Description
“(2R)-2-but-3-enyloxirane” is a chemical compound with the molecular formula C6H10O . It has a molecular weight of 98.14300 . The compound is also known by several synonyms such as ®-(+)-1,2-EPOXY-5-HEXENE, ®-2-(but-3-enyl)oxirane, ®-1,2-epoxy-hex-5-ene, ®-5,6-epoxy-1-hexene, and 1,2-epoxy-5-hexene .
Synthesis Analysis
The synthesis of “(2R)-2-but-3-enyloxirane” involves several precursors including 2-(3-Buten-1-yl)oxirane (CAS#:10353-53-4) and 1,5-Hexadiene (CAS#:592-42-7) . The synthetic route and the literature related to the synthesis can be found in the references .Molecular Structure Analysis
The molecular structure of “(2R)-2-but-3-enyloxirane” consists of 6 carbon atoms, 10 hydrogen atoms, and 1 oxygen atom . The exact mass of the molecule is 98.07320 .Physical And Chemical Properties Analysis
“(2R)-2-but-3-enyloxirane” has a density of 0.892 g/cm3 . It has a boiling point of 120ºC at 760 mmHg . The flash point of the compound is 15.6ºC . The LogP value is 1.35140, indicating its lipophilicity .Scientific Research Applications
Enantioselective Synthesis : A study by Wang et al. (2005) demonstrated the use of biotransformations for the synthesis of oxiranecarboxamides with tertiary and quaternary stereocenters. This process involved microbial whole-cell catalysts and resulted in electrophilic epoxides with excellent yield and enantiomeric excess. This method is efficient for creating polyfunctionalized chiral molecules possessing a quaternary stereocenter (Wang, Deng, Wang, & Zheng, 2005).
Optical Activity in Synthesis : Chen and Fang (1997) explored the use of lipases for the resolution of various compounds including oxirane moieties. These optically active compounds serve as versatile building blocks for synthesizing chiral molecules, demonstrating the role of oxiranes in the synthesis of drugs and natural products (Chen & Fang, 1997).
Catalyst for Enantioselective Additions : According to Chadha, Goergens, and Schneider (1993), (R) and (S)-t-butyloxirane were prepared from racemic t-butyloxirane and used as catalysts for the enantioselective addition of dialkylzinc reagents to aldehydes, highlighting another application of oxiranes in asymmetric synthesis (Chadha, Goergens, & Schneider, 1993).
Synthesis of Amino Acids : Marin et al. (2002) developed a synthesis method for (2S,5R)-5-hydroxylysine and related alpha-amino acids using asymmetric hydroxylation of oxiranes. This method shows the utility of oxiranes in producing compounds critical to biological structures like collagen (Marin, Didierjean, Aubry, Briand, & Guichard, 2002).
Enantioselective Rearrangements : Faigl et al. (2002) developed resolution protocols for amino group-containing oxiranyl ethers. These protocols are significant for enantioselective rearrangements and the production of chiral oxetanes or cis-but-2-ene-1,4-diol derivatives, highlighting the versatility of oxiranes in stereoselective synthesis (Faigl, Thurner, Tárkányi, Kovári, & Mordini, 2002).
Safety and Hazards
properties
IUPAC Name |
(2R)-2-but-3-enyloxirane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O/c1-2-3-4-6-5-7-6/h2,6H,1,3-5H2/t6-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUUOUUYKIVSIAR-ZCFIWIBFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCC1CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCC[C@@H]1CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501309151 | |
Record name | (2R)-2-(3-Buten-1-yl)oxirane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501309151 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
98.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
137688-20-1 | |
Record name | (2R)-2-(3-Buten-1-yl)oxirane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=137688-20-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2R)-2-(3-Buten-1-yl)oxirane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501309151 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Oxirane, 2-(3-buten-1-yl)-, (2R) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.